Cas no 1173019-35-6 (Benzyl Chloroformate-13C)

• Product Name: Benzyl Chloroformate-13C
• CAS No: 1173019-35-6
• MF: C₈H₇ClO₂
• MW: 171.585636377335
• CID: 2615278
• PubChem ID: 71309628
• Update Time: 2025-04-21

Benzyl Chloroformate-13C Chemical and Physical Properties

Names and Identifiers

• benzyl carbonochloridate
• Benzyl chloroformate-(carbonyl-13C), 99 atom % 13C, 97% (CP)
• DTXCID70696691
• Benzyl Chloroformate-13C
• 1173019-35-6
• DTXSID80745947
• Benzyl (~13~C)carbonochloridate

• Inchi： 1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2/i8+1
• InChI Key： HSDAJNMJOMSNEV-VJJZLTLGSA-N
• SMILES： Cl[13C](=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 171.0168120Da
• Monoisotopic Mass: 171.0168120Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų